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Compound of Interest

Compound Name: Latrunculin B

Cat. No.: B1674544

For Researchers, Scientists, and Drug Development Professionals

Abstract

Latrunculin B is a potent, cell-permeable marine toxin that acts as a powerful inhibitor of actin
polymerization.[1][2][3] It functions by forming a 1:1 complex with monomeric globular actin (G-
actin), thereby preventing its assembly into filamentous actin (F-actin).[1][4] This disruption of
the actin cytoskeleton makes Latrunculin B an invaluable tool in cell biology research for
studying processes involving microfilament dynamics, such as cell motility, division, and
morphology. This document provides a detailed protocol for the preparation of a Latrunculin B
stock solution, along with its physicochemical properties and mechanism of action.

Physicochemical Properties and Storage

A summary of the key quantitative data for Latrunculin B is presented in Table 1.
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Property Value References

Molecular Formula C20H20NOsS [1112]

Molecular Weight ~395.5 g/mol [1][2]
White to light yellow solid or

Appearance i [1114]
film
Soluble in DMSO (up to 25

Solubility mg/mL) and Ethanol (up to 25 [41151[6]
mg/mL)
Store at -20°C, protected from

Storage ) [1107]
light.
Stock solutions in DMSO or
ethanol can be stored at -20°C

- for up to 3 months. Aqueous
Stability [518]

solutions are not
recommended for storage for

more than one day.

Mechanism of Action: Inhibition of Actin

Polymerization

Latrunculin B exerts its biological effects by directly interfering with the dynamics of the actin

cytoskeleton. The process is initiated by the binding of Latrunculin B to G-actin monomers.

This binding sequesters the monomers, preventing their incorporation into the growing barbed

end of F-actin flaments. The continuous disassembly at the pointed end, coupled with the

inhibition of assembly at the barbed end, leads to a net depolymerization of actin filaments.
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Caption: Mechanism of Latrunculin B action.

Experimental Protocol: Preparation of a 10 mM
Latrunculin B Stock Solution

This protocol describes the preparation of a 10 mM stock solution of Latrunculin B in Dimethyl
Sulfoxide (DMSO).

Materials

e Latrunculin B (solid/film)
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Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes (amber or covered in foil)

Pipettes and sterile pipette tips

Vortex mixer

Balance

Safety Precautions

e Latrunculin B is a toxin. Handle with appropriate personal protective equipment (PPE),
including gloves, lab coat, and safety glasses.

e Work in a well-ventilated area or a chemical fume hood.

o Refer to the Safety Data Sheet (SDS) for detailed safety information.

Step-by-Step Procedure

o Equilibrate Reagents: Allow the vial of Latrunculin B and the anhydrous DMSO to
equilibrate to room temperature before opening to prevent condensation.

¢ Weigh Latrunculin B: Carefully weigh the desired amount of Latrunculin B. For example, to
prepare 1 mL of a 10 mM stock solution, you will need approximately 3.955 mg of
Latrunculin B (based on a molecular weight of 395.5 g/mol ).

e Dissolve in DMSO:
o Add the weighed Latrunculin B to a light-protected microcentrifuge tube.

o Add the calculated volume of anhydrous DMSO. For a 10 mM solution from 3.955 mg, add
1 mL of DMSO.

e Ensure Complete Dissolution:

o Vortex the solution thoroughly until the Latrunculin B is completely dissolved. Gentle
warming may be applied if necessary, but avoid excessive heat.
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¢ Aliquot and Store:

o Aliquot the stock solution into smaller, single-use volumes in light-protected
microcentrifuge tubes. This prevents repeated freeze-thaw cycles.

o Store the aliquots at -20°C.

Equilibrate Latrunculin B
and DMSO to Room Temp

!

Weigh Latrunculin B

!

Add Anhydrous DMSO

Vortex to Dissolve

Aliquot into Light-Protected Tubes

Store at -20°C
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Caption: Workflow for Latrunculin B stock preparation.

Dilution to Working Concentration

To prepare a working solution, dilute the stock solution in an appropriate aqueous buffer or cell
culture medium immediately before use. For example, to prepare a 1 uM working solution from
a 10 mM stock, perform a 1:10,000 dilution. It is important to note that Latrunculin B may be
less stable in aqueous solutions and in the presence of serum.[4][9] Therefore, it is
recommended to prepare fresh working solutions for each experiment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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